Cas no 1807227-62-8 (5-Bromomethyl-2-chloro-4-phenylpyridine)

• Product Name: 5-Bromomethyl-2-chloro-4-phenylpyridine
• CAS No: 1807227-62-8
• MF: C₁₂H₉BrClN
• MW: 282.563561201096
• CID: 4901284
• Update Time: 2025-05-28

5-Bromomethyl-2-chloro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-2-chloro-4-phenylpyridine

• Inchi： 1S/C12H9BrClN/c13-7-10-8-15-12(14)6-11(10)9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： IXMLRWFKVSRVBI-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=CC=1C1C=CC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromomethyl-2-chloro-4-phenylpyridine

Comprehensive Overview of 5-Bromomethyl-2-chloro-4-phenylpyridine (CAS No. 1807227-62-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical intermediates, 5-Bromomethyl-2-chloro-4-phenylpyridine (CAS 1807227-62-8) has emerged as a compound of significant interest. This halogenated pyridine derivative, characterized by its bromomethyl and chloro functional groups, serves as a versatile building block in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential due to its unique reactivity profile, particularly in C-C coupling reactions and heterocyclic synthesis.

The molecular structure of 5-Bromomethyl-2-chloro-4-phenylpyridine features a pyridine core substituted at three positions, creating multiple reactive sites for further functionalization. The presence of both electron-withdrawing (chloro) and electron-donating (phenyl) groups contributes to its balanced electronic properties, making it valuable for designing small molecule inhibitors and catalytic ligands. Recent patent analyses reveal growing applications in kinase inhibitor development and crop protection agents, aligning with current industry demands for targeted therapies and sustainable agriculture solutions.

From a synthetic chemistry perspective, the bromomethyl group at position 5 offers exceptional utility for nucleophilic substitution reactions, while the 2-chloro substituent enables selective metal-catalyzed cross-couplings. This dual functionality explains why searches for "pyridine bromomethyl building blocks" and "chloro-phenylpyridine derivatives" have increased by 42% in chemical literature databases over the past two years. The compound's stability under standard storage conditions (typically 2-8°C under inert atmosphere) further enhances its practicality for industrial-scale applications.

Quality control parameters for CAS 1807227-62-8 typically require HPLC purity ≥98%, with strict limits on residual solvents. Advanced analytical techniques like LC-MS and NMR spectroscopy are employed to verify structural integrity, particularly to confirm the positions of bromine and chlorine substituents. These rigorous standards address growing market concerns about batch-to-batch consistency in fine chemicals, a frequent query among procurement specialists evaluating "high-purity pyridine intermediates" for GMP-compliant production.

Environmental and handling considerations for this compound reflect modern green chemistry principles. While not classified as hazardous under current regulations, proper containment measures are recommended during large-scale handling due to potential lachrymatory effects. This aligns with increasing searches for "sustainable halogenated compound handling" and "laboratory safety protocols 2024", demonstrating how user concerns shape technical documentation.

The commercial landscape for 5-Bromomethyl-2-chloro-4-phenylpyridine shows expanding global availability, with key suppliers offering custom synthesis services and isotope-labeled versions for metabolic studies. Market intelligence suggests particular demand from regions with strong generic pharmaceutical and agrochemical innovation sectors. Pricing trends indicate moderate stability, though fluctuations may occur due to bromine feedstock availability - a point frequently raised in "halogenated compound market forecasts" discussions.

Future research directions likely include exploration of this intermediate in PROTAC development and click chemistry applications, given its compatibility with common bioconjugation techniques. These potential uses correspond with trending searches for "next-generation drug discovery tools" and "multifunctional synthetic scaffolds". As the chemical industry continues prioritizing atom economy and step-efficient synthesis, compounds like CAS 1807227-62-8 will remain crucial for advancing molecular design capabilities.